Cas no 660417-18-5 (5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 660417-18-5
• MF: C₁₀H₉Cl₂N₃S
• MW: 274.169558286667
• CID: 4715791
• PubChem ID: 799429
• Update Time: 2025-07-02

5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-(3,4-dichlorophenyl)-4-ethyl-1,2,4-triazole-3-thiol
• 3-(3,4-dichlorophenyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• BBL015237
• STK078753
• BAS 04913949
• BC4713097
• R6397
• ST50303344
• BB 0217465
• 5-(3,4-Dichloro-phenyl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
• 5-(3,4-Dichloro-phenyl)-4-ethyl-4H-[1,2,4]tria zole-3-thiol
• 433246-24-3
• VS-04861
• MFCD03033548
• ALBB-003254
• CS-0317827
• 660417-18-5
• AKOS000283411
• 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H9Cl2N3S/c1-2-15-9(13-14-10(15)16)6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3,(H,14,16)
• InChI Key： UQHJWXPQKGLERP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NNC(N1CC)=S)Cl

Computed Properties

• Exact Mass: 272.9894239g/mol
• Monoisotopic Mass: 272.9894239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 3.3

Additional information on 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 660417-18-5)

The compound 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 660417-18-5) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfhydryl derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates a triazole core with 3,4-dichlorophenyl and ethyl substituents, which collectively contribute to its distinct chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of sulfhydryl-containing compounds in drug discovery, particularly for their role as bioactive molecules capable of modulating various cellular pathways. The thiol group in 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This feature has been exploited in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders.

The 3,4-dichlorophenyl moiety further enhances the compound's pharmacological profile by introducing electronic and steric effects that influence its binding affinity and metabolic stability. Such structural elements are often employed in medicinal chemistry to optimize drug-like properties, including solubility, permeability, and selectivity. The combination of these features makes 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol a valuable scaffold for further derivatization and lead optimization.

In the context of contemporary research, this compound has been investigated for its potential role in inhibiting key enzymes involved in pathogenic processes. For instance, preliminary studies suggest that it may interfere with the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are pivotal in the production of pro-inflammatory mediators. By modulating these enzymatic pathways, the compound could exhibit anti-inflammatory effects comparable to existing therapeutics but with improved selectivity or reduced side effects.

Moreover, the triazole ring is a well-documented pharmacophore in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets. The presence of an ethyl substituent at the 4-position of the triazole ring adds another layer of complexity to its interactions with biological systems. This modification has been shown to enhance binding affinity while maintaining favorable pharmacokinetic profiles. Such structural refinements are critical in developing compounds that can effectively reach their target sites within the body.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. Molecular docking simulations have been employed to predict its binding interactions with various protein targets, including those implicated in cancer progression and infectious diseases. These virtual screening approaches have accelerated the identification of promising hits for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the thiol group and subsequent functional group transformations to achieve the desired triazole structure. The use of advanced catalytic systems has improved both yield and purity, making large-scale production feasible for preclinical studies.

In conclusion,5-(3,4-Dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential. Its unique combination of pharmacophores—namely the thiol group,triazole core, and 3,4-dichlorophenyl substituent—makes it a versatile scaffold for drug discovery. As research progresses，this compound is poised to contribute significantly to advancements in pharmaceutical sciences，offering new hope for treating a range of debilitating conditions.